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Introduction

The complete dissolution of geological samples is a critical prerequisite for accurate elemental

analysis. Many geological matrices, however, contain refractory minerals such as zircon,

chromite, magnetite, and ilmenite, which are resistant to conventional acid digestion methods.

[1][2][3] Sodium peroxide (Na₂O₂) fusion is a powerful and effective oxidative digestion

technique that ensures the complete decomposition of these challenging materials.[2][4] As a

strongly oxidizing alkaline flux, sodium peroxide renders most resistant minerals soluble,

making it an ideal method for preparing samples for analysis by Inductively Coupled Plasma-

Optical Emission Spectrometry (ICP-OES), Inductively Coupled Plasma-Mass Spectrometry

(ICP-MS), and Atomic Absorption (AA) spectroscopy.[2][3][4]

This method is particularly advantageous for samples with high sulfide content (>4%) and for

the analysis of a wide array of elements, including Rare Earth Elements (REEs) and Platinum

Group Elements (PGEs).[2][5] It offers a safer and often faster alternative to digestions

involving hazardous acids like hydrofluoric acid (HF) and perchloric acid (HClO₄).[2][6]

Safety Precautions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b049792?utm_src=pdf-interest
https://www.researchgate.net/publication/308712822_Method_Development_and_Optimisation_of_Sodium_Peroxide_Sintering_for_Geological_Samples
https://en.wikipedia.org/wiki/Peroxide_fusion
https://crs.fi/en/blog/total-digestion-for-refractory-minerals-sodium-peroxide-fusion/
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://en.wikipedia.org/wiki/Peroxide_fusion
https://amis.co.za/wp-content/uploads/2021/02/AMIS-Analytical-Methods-Description.pdf
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://en.wikipedia.org/wiki/Peroxide_fusion
https://crs.fi/en/blog/total-digestion-for-refractory-minerals-sodium-peroxide-fusion/
https://amis.co.za/wp-content/uploads/2021/02/AMIS-Analytical-Methods-Description.pdf
https://en.wikipedia.org/wiki/Peroxide_fusion
https://www.alsglobal.com/en/geochemistry/generative-exploration/fusion-decomposition
https://en.wikipedia.org/wiki/Peroxide_fusion
https://www.researchgate.net/publication/356474436_Dissolution_made_easy_using_peroxide_fusions_for_ICP-OES_analyses_for_chromite_ores_ferrochromes_and_chromium_slags
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium peroxide is a strong oxidizer that can cause fire or explosion and results in severe

skin burns and eye damage.[7][8] Adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles with side shields, a face shield, and flame-retardant

protective clothing.[9][10]

Ventilation: All procedures involving sodium peroxide must be conducted inside a certified

chemical fume hood to avoid inhalation of dust.[9]

Handling: Avoid dust formation.[9] Keep sodium peroxide away from heat, sparks, open

flames, and combustible materials such as organic materials, paper, and oil.[7][9][10] Do not

mix with water directly unless part of a controlled dissolution step, as the reaction can be

vigorous.

Storage: Store sodium peroxide in a cool, dry, well-ventilated area in its original, tightly

closed container.[7][9] It should be stored away from acids and combustible materials.

Emergency Procedures: An eye wash station and emergency shower should be immediately

accessible.[10] In case of skin contact, rinse immediately with plenty of water.[8] For fires

involving sodium peroxide, do not use water or dry chemical extinguishers; instead, use dry

sand or other appropriate extinguishing media.[10]

Experimental Protocols

The following is a generalized protocol for sodium peroxide fusion. Specific parameters may

need optimization based on the sample matrix and target analytes. Automated systems are

available and can improve productivity, safety, and reproducibility.[2][11]

Materials and Equipment:

Finely powdered geological sample (<100 µm)

Sodium peroxide (Na₂O₂), finely ground powder or granules

Zirconium or high-purity nickel crucibles[1][12]
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Muffle furnace or automated fusion system[1][13]

Long tongs and thermal protection gloves[14]

Volumetric flasks (e.g., 250 mL)[13]

Deionized water

Concentrated nitric acid (HNO₃) and hydrochloric acid (HCl)

Magnetic stirrer and stir bars

Protocol: Sodium Peroxide Sintering/Fusion

Sample Preparation: Weigh approximately 100-200 mg of the finely powdered geological

sample into a zirconium or nickel crucible.[1][13]

Adding the Flux: Add sodium peroxide flux to the crucible. A common sample-to-flux ratio is

1:6.[1] For a 100 mg sample, this corresponds to 600 mg of Na₂O₂.[1][15] Thoroughly mix

the sample and flux within the crucible.

Fusion/Sintering: Place the crucible in a muffle furnace. Gradually increase the temperature

to the target, typically between 480°C and 800°C.[1][16] The fusion time can range from 30

to 120 minutes, depending on the sample's refractory nature.[1][15] For example, zircon-

bearing samples may require 120 minutes at 480°C for complete digestion.[1]

Cooling: After the fusion is complete, carefully remove the crucible from the furnace using

long tongs and allow it to cool to room temperature. The resulting fused cake should be a

homogeneous mass.[16]

Dissolution of the Fused Cake:

Place the cooled crucible in a funnel over a 250 mL volumetric flask containing a stir bar.

[13]

Carefully add a small amount of warm deionized water (e.g., 10 mL) to the crucible to

initiate the dissolution of the cake.[13] This reaction can be vigorous.
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Once the initial reaction subsides, add acids to complete the dissolution and neutralize the

alkaline solution. A common procedure is to add 25 mL of HNO₃ followed by 25 mL of HCl.

[13]

Use a stream of deionized water to rinse the crucible and funnel, ensuring all dissolved

sample is collected in the volumetric flask.

Final Preparation: Bring the solution to the final volume (e.g., 250 mL) with deionized water.

[13] Mix thoroughly until the solution is homogeneous. The sample is now ready for analysis

by ICP-OES or ICP-MS.

Data Presentation

The following tables summarize typical experimental parameters for sodium peroxide fusion

based on literature values.

Table 1: General Fusion Parameters for Geological Samples

Parameter Value/Range Reference(s)

Sample Weight 100 - 250 mg [1][17]

Flux Sodium Peroxide (Na₂O₂) [2]

Sample-to-Flux Ratio 1:6 to 1:15 (w/w) [1][13]

Crucible Type Zirconium, Nickel [1][12][16]

Fusion Temperature 480°C - 800°C [1][16]

Fusion Time 30 - 120 minutes [1][15]

Table 2: Specific Conditions for Different Geological Materials
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Sample
Type

Sample
Weight

Na₂O₂
Weight

Temperat
ure

Time Notes
Referenc
e(s)

Zircon-

bearing

Rhyolite

100 mg 600 mg 480°C 120 min

Ensures

complete

digestion of

zircon.

[1]

Chromite

Ores
200 mg 3.0 g 560°C 3.5 min

0.5 g of

Na₂CO₃

was also

added.

[13]

General

Rock

Samples

100 mg 600 mg 480°C 60 min

Effective

for a wide

range of

materials.

[1]

Gold-

bearing

Ores

250 mg 1.0 g 640°C 15 min

1.0 g of

NaOH was

also added

as a flux.

[17]
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Sample Preparation

Fusion Process

Dissolution

Analysis

1. Weigh Geological
Sample (100-200 mg)

2. Add Na₂O₂ Flux
(1:6 Ratio) & Mix

3. Heat in Furnace
(480-800°C)

4. Cool to
Room Temperature

5. Add Deionized Water
to Fused Cake

6. Add Acids (HNO₃, HCl)
to Dissolve

7. Dilute to Final Volume
(e.g., 250 mL)

8. Analyze by
ICP-OES / ICP-MS
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Geological Sample Digestion Methods

Acid Digestion (HF/HClO₄) Sodium Peroxide Fusion

Advantages:
- Lower dissolved solids

Pros

Disadvantages:
- Incomplete for refractory minerals

- Highly hazardous (HF, HClO₄)
- Slow digestion times

Cons

Advantages:
- Complete 'total' digestion

- Effective for refractory minerals
- Effective for high sulfides

- Safer than HF/HClO₄

Pros

Disadvantages:
- High dissolved solids

- Introduces Na to sample
- Requires careful handling (strong oxidizer)

Cons

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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